ALS-8112
ALS-8112
ALS–8112 is a RSV replication inhibior. ALS–8112 is the parent molecule of ALS-8176, a first-in-class nucleoside analog prodrug effective in the clinic against respiratory syncytial virus (RSV) infection. The antiviral activity of ALS-8112 is mediated by its 5'-triphosphate metabolite (ALS-8112-TP, or 2'F-4'ClCH2-cytidine triphosphate) inhibiting the RNA polymerase activity of the RSV L-P protein complex through RNA chain termination.
Brand Name:
Vulcanchem
CAS No.:
1445379-92-9
VCID:
VC0518160
InChI:
InChI=1S/C10H13ClFN3O4/c11-3-10(4-16)7(17)6(12)8(19-10)15-2-1-5(13)14-9(15)18/h1-2,6-8,16-17H,3-4H2,(H2,13,14,18)/t6-,7+,8-,10-/m1/s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)(CO)CCl)O)F
Molecular Formula:
C10H13ClFN3O4
Molecular Weight:
293.68 g/mol
ALS-8112
CAS No.: 1445379-92-9
Cat. No.: VC0518160
Molecular Formula: C10H13ClFN3O4
Molecular Weight: 293.68 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ALS–8112 is a RSV replication inhibior. ALS–8112 is the parent molecule of ALS-8176, a first-in-class nucleoside analog prodrug effective in the clinic against respiratory syncytial virus (RSV) infection. The antiviral activity of ALS-8112 is mediated by its 5'-triphosphate metabolite (ALS-8112-TP, or 2'F-4'ClCH2-cytidine triphosphate) inhibiting the RNA polymerase activity of the RSV L-P protein complex through RNA chain termination. |
|---|---|
| CAS No. | 1445379-92-9 |
| Molecular Formula | C10H13ClFN3O4 |
| Molecular Weight | 293.68 g/mol |
| IUPAC Name | 4-amino-1-[(2R,3R,4R,5R)-5-(chloromethyl)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C10H13ClFN3O4/c11-3-10(4-16)7(17)6(12)8(19-10)15-2-1-5(13)14-9(15)18/h1-2,6-8,16-17H,3-4H2,(H2,13,14,18)/t6-,7+,8-,10-/m1/s1 |
| Standard InChI Key | AWSRKKBIPSQHOJ-IBCQBUCCSA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@](O2)(CO)CCl)O)F |
| SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)(CO)CCl)O)F |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)(CO)CCl)O)F |
| Appearance | Solid powder |
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